Cas no 91064-29-8 (2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine)

2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine structure
91064-29-8 structure
Product Name:2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine
CAS No:91064-29-8
MF:C11H9Cl2N3
MW:254.115259885788
CID:1034286
PubChem ID:5002850
Update Time:2025-04-20

2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine
    • SB58882
    • DTXSID10407420
    • J-507451
    • SCHEMBL5097591
    • 91064-29-8
    • 4-Pyrimidinamine, 2,6-dichloro-N-methyl-N-phenyl-
    • DB-302522
    • Inchi: 1S/C11H9Cl2N3/c1-16(8-5-3-2-4-6-8)10-7-9(12)14-11(13)15-10/h2-7H,1H3
    • InChI Key: QUVADLWDSDBZDK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)Cl)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.0173527g/mol
  • Monoisotopic Mass: 253.0173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29Ų

2,6-Dichloro-N-methyl-N-phenylpyrimidin-4-amine Pricemore >>

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